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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the BCL6 degrader CCT373566 with
alternative compounds in lymphoma models, supported by experimental data. The information
is intended to aid researchers in evaluating the potential of CCT373566 for further investigation
and development.

Executive Summary

CCT373566 is a potent, orally available small molecule that induces the degradation of the B-
cell ymphoma 6 (BCL6) protein, a key transcriptional repressor and oncogenic driver in
lymphoid malignancies.[1][2][3] This guide summarizes the in vitro and in vivo activity of
CCT373566 and compares it to its predecessor (CCT369260), its non-degrading stereocisomer
(CCT373567), an optimized inhibitor from the same chemical series (CCT374705), and other
notable BCL6-targeting agents such as the degrader BI-3802 and the inhibitor FX1. While
CCT373566 demonstrates potent cellular activity, its in vivo efficacy in a lymphoma xenograft
model was found to be modest.[4][5][6][7]

Introduction to BCL6 Targeting in Lymphoma
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B-cell lymphoma 6 (BCL6) is a master regulator of germinal center B-cell development and is
frequently deregulated in diffuse large B-cell lymphoma (DLBCL) and other lymphoid
malignancies.[8][9][10] BCL6 acts as a transcriptional repressor, suppressing genes involved in
cell cycle control, DNA damage response, and differentiation.[9][11] Its constitutive activity in
lymphoma promotes unchecked cell proliferation and survival. Consequently, BCL6 has
emerged as a compelling therapeutic target. Two primary strategies for targeting BCL6 are
direct inhibition of its function and induced degradation of the BCL6 protein. This guide focuses
on the latter, with CCT373566 as a key example of a BCL6 degrader.

Mechanism of Action of CCT373566

CCT373566 functions as a "molecular glue" to induce the degradation of BCL6. It binds to the
BTB domain of BCL6, inducing a conformational change that leads to the recruitment of an E3
ubiquitin ligase. This results in the ubiquitination and subsequent proteasomal degradation of
the BCL6 protein. The degradation of BCL6 leads to the de-repression of its target genes,
including key tumor suppressors, thereby inhibiting the growth of BCL6-dependent lymphoma
cells.

Below is a diagram illustrating the proposed mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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